Cas no 54166-97-1 (Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-)

Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)- structure
54166-97-1 structure
Product Name:Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-
CAS No:54166-97-1
MF:C15H12N2O4
MW:284.266783714294
CID:1589998
Update Time:2024-09-13

Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-
    • Inchi: 1S/C15H12N2O4/c16-11-13-14(17(18)19)7-4-8-15(13)21-10-9-20-12-5-2-1-3-6-12/h1-8H,9-10H2
    • InChI Key: HDXBPETWUWPDDU-UHFFFAOYSA-N
    • SMILES: C(#N)C1=C(OCCOC2=CC=CC=C2)C=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 284.07976

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Melting Point: 127-130 °C(Solv: acetonitrile (75-05-8))
  • Boiling Point: 492.8±40.0 °C(Predicted)
  • PSA: 85.39
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